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Compound of Interest

Compound Name: WRG-28

Cat. No.: B10818722 Get Quote

This document provides comprehensive guidance on the proper disposal of WRG-28, a

selective, allosteric discoidin domain receptor 2 (DDR2) inhibitor.[1][2][3] Adherence to these

procedures is essential for maintaining laboratory safety and ensuring environmental

compliance.

Disclaimer: This guide is for informational purposes for research professionals. Always consult

your institution's Environmental Health and Safety (EHS) office for specific local regulations

and requirements.

Hazard Assessment
According to its Safety Data Sheet (SDS), WRG-28 is not classified as a hazardous substance

or mixture.[4] However, as with all laboratory chemicals, it should be handled with care, utilizing

appropriate personal protective equipment (PPE).[4][5]

Chemical and Safety Data
The following table summarizes key quantitative data for WRG-28.
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Property Value Source

Chemical Formula C21H18N2O5S [1][4]

Molecular Weight 410.44 g/mol [1][4]

CAS Number 1913291-02-7 [2][4]

Hazard Classification
Not a hazardous substance or

mixture
[4]

Solubility
Soluble in DMSO (e.g., 15

mg/mL)
[1]

Storage (Powder) -20°C for 3 years [1]

Storage (In Solvent) -80°C for 1 year [1]

Step-by-Step Disposal Protocol
The primary disposal method for WRG-28 is collection as non-hazardous solid or liquid

chemical waste. Do not dispose of this compound down the drain or in regular trash without

explicit approval from your local EHS department.[5][6]

Protocol for Unused or Expired Solid WRG-28:

Preparation: Ensure all personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves, is worn.[4]

Containment: Place the solid WRG-28 powder into a designated, sealable waste container.

This container must be compatible with the chemical and clearly labeled.

Labeling: Affix a label to the container that includes:

The full chemical name: "WRG-28"

The words "Non-Hazardous Chemical Waste for Disposal" (or as required by your

institution).

The quantity of the waste.
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Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials, until collection.[7][8]

Pickup: Arrange for waste collection through your institution's EHS office.

Protocol for Solutions Containing WRG-28 (e.g., in DMSO):

Segregation: Collect liquid waste containing WRG-28 in a dedicated, leak-proof container.

Do not mix with other waste streams unless permitted by your EHS office.[9]

Containment: Use a container compatible with the solvent (e.g., a polyethylene container for

DMSO). Ensure the container has a secure screw-top cap and is kept closed except when

adding waste.[6][7]

Labeling: Label the liquid waste container with:

The full chemical name: "WRG-28"

The solvent used (e.g., "in DMSO") and its approximate concentration.

The words "Non-Hazardous Chemical Waste for Disposal".

Storage: Store the liquid waste container in secondary containment (such as a spill tray) to

prevent leaks.[6][10]

Pickup: Schedule a waste pickup with your EHS office.

Protocol for Empty WRG-28 Containers:

Decontamination: Thoroughly empty the container of any residual powder.[6]

Rinsing: The first rinse of the container with a suitable solvent (e.g., ethanol or the solvent

used for your experiments) should be collected and disposed of as chemical waste.[6]

Subsequent rinses may be permissible for drain disposal, but confirm with your EHS

guidelines.

Disposal: After rinsing and air-drying, obliterate or remove the original label.[6] Dispose of

the container as solid waste (e.g., in designated glass disposal boxes).[6]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of WRG-
28 waste.
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Caption: Workflow for the proper segregation and disposal of WRG-28.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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